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Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage
of a PFI-90 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction

PFI-90 is a selective inhibitor of the histone demethylase KDM3B, which plays a critical role in
gene expression by altering histone methylation states.[1][2][3] It has been identified as an
agent that disrupts the oncogenic activity of PAX3-FOXO1 in fusion-positive
rhabdomyosarcoma (FP-RMS).[1] Accurate and consistent preparation of PFI-90 stock
solutions is crucial for obtaining reproducible results in downstream biological assays. This
protocol outlines the necessary steps to prepare a concentrated stock solution of PFI-90 in
DMSO, which can then be diluted to working concentrations for various experimental
applications.

Physicochemical Properties and Storage

PFI-90 is typically supplied as a white to beige powder.[1] Key properties and storage
recommendations are summarized below.
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Table 1: PFI-90 Properties and Recommended Storage

Property Value

CAS Number 53995-62-3[1][2][4]
Molecular Formula C11H10N4O[2][3][4]
Molecular Weight 214.22 g/mol [1][2][3][4]

Varies by supplier; reported values range from 2
Solubility in DMSO mg/mL to 100 mg/mL.[1][3][4] Sonication may

be required for higher concentrations.[3][4]

Storage of Powder Store at -20°C for up to 3 years.[3][4]

Store in aliquots at -80°C for up to 1 year or at
Storage of Stock Solution -20°C for up to 1 month.[3][4] Avoid repeated

freeze-thaw cycles.

Experimental Protocol

This protocol provides a method for preparing a 10 mM stock solution of PFI-90 in DMSO. The

same principle can be applied to prepare other concentrations, provided they do not exceed

the compound's solubility limit.

Required Materials and Equipment

PFI-90 powder (CAS: 53995-62-3)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15583005/docs?utm_src=pdf-body#application-note-preparation-of-pfi-90-stock-solution-with-dmso
https://www.sigmaaldrich.com/US/en/product/sigma/sml4130
https://www.medchemexpress.com/pfi-90.html
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/pfi-90.html
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/sml4130
https://www.medchemexpress.com/pfi-90.html
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/sml4130
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/pfi-90
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15583005/docs?utm_src=pdf-body#application-note-preparation-of-pfi-90-stock-solution-with-dmso
https://www.benchchem.com/product/b15583005/docs?utm_src=pdf-body#application-note-preparation-of-pfi-90-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Sonicator (bath or probe type)

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Calculation of Reagents

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of 10 mM PFI-90 Stock Solution:
e Mass (mg) =10 mM x 1 mL x 214.22 g/mol / 1000
e Mass (mg) = 2.14 mg

Table 2: Mass of PFI-90 Required for Common Stock Concentrations

Desired Stock

Concentration Volume of DMSO Mass of PFI-90 Required
10 mM 1mL 2.14 mg

20 mM 1mL 4.28 mg

50 mM 1mL 10.71 mg

10mM 5mL 10.71 mg

Step-by-Step Procedure

e Preparation: Before opening, allow the vial of PFI-90 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the compound.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
calculated amount of PFI-90 powder (e.g., 2.14 mg for 1 mL of 10 mM stock) and add it to
the tube.
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e Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube
containing the PFI-90 powder.

 Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (If Necessary): If the compound does not fully dissolve with vortexing, sonicate
the solution.[3][4] A brief sonication in a water bath (5-10 minutes) is typically sufficient.
Visually inspect the solution to ensure it is clear and free of any particulate matter.

» Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,
single-use aliquots in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for
short-term storage (up to one month).[3][4]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the PFI-90 stock
solution and the simplified signaling pathway it inhibits.
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PFI-90 Stock Solution Workflow
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Caption: Workflow for PFI-90 Stock Solution Preparation.
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Simplified PFI-90 Mechanism of Action
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Caption: PFI-90 Inhibition of the KDM3B Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. PFI-90 298% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
e 2. medchemexpress.com [medchemexpress.com]

o 3. PFI-90 | Histone Demethylase | TargetMol [targetmol.com]
e 4. file.medchemexpress.com [file.medchemexpress.com]

» To cite this document. BenchChem. [Application Note: Preparation of PFI-90 Stock Solution
with DMSQO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583005/docs#application-note-preparation-of-pfi-
90-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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